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Compound of Interest

Compound Name: Ethyl 6-bromohexanoate

Cat. No.: B105882

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Ethyl
6-bromohexanoate, a versatile reagent in organic synthesis. The information presented herein
is curated for researchers, scientists, and professionals in drug development who utilize this
compound in their work. This document includes a detailed summary of its physical
characteristics, standardized experimental protocols for their determination, and a workflow for
physical property analysis.

Core Physical Properties of Ethyl 6-
bromohexanoate

Ethyl 6-bromohexanoate is a colorless to light yellow liquid at room temperature.[1] It is an
important intermediate in the synthesis of various organic molecules, including pharmaceuticals
and agrochemicals.[1] A precise understanding of its physical properties is crucial for its
effective use in chemical reactions and process development.

Data Presentation

The quantitative physical properties of Ethyl 6-bromohexanoate are summarized in the table
below for easy reference and comparison.
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Physical Property Value Units Notes
Molecular Formula CsH1sBrO2
Molecular Weight 22311 g/mol [2][3]
Boiling Point 128-130 °C at 16 mmHg
249,30 oc Estimated at 760.00
mmHg[4]
Melting Point 33.00 °C at 760.00 mm Hg[4]
Density 1.254 g/mL at 25 °C
Refractive Index 1.458 at 20 °C (n20/D)
Solubility in Water 64.76 mg/L Estimated at 25 °C[4]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the key physical properties of liquid compounds such as Ethyl 6-bromohexanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5] For small quantities of liquid, a micro-boiling point determination method is
suitable.[6]

Micro-Boiling Point Determination (Thiele Tube Method):

o A small sample of Ethyl 6-bromohexanoate (a few milliliters) is placed into a small test
tube.[6]

o Acapillary tube, sealed at one end, is placed open-end down into the test tube containing
the liquid.

e The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point oil to ensure uniform heating.[7]
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e The apparatus is heated gently. Initially, a stream of bubbles will be observed as air expands
and exits the capillary tube.

» As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
will emerge from the capillary tube.[8]

e Heating is discontinued, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[7]

Determination of Density

Density is the mass per unit volume of a substance.[9] For a liquid like Ethyl 6-
bromohexanoate, this can be determined using a graduated cylinder and a balance.[10]

Procedure:

The mass of a clean, dry 100-mL graduated cylinder is measured using an electronic
balance.[10]

e A known volume of Ethyl 6-bromohexanoate (e.g., 20-25 mL) is added to the graduated
cylinder. The volume is read precisely from the bottom of the meniscus.[10]

e The combined mass of the graduated cylinder and the liquid is measured.[10]

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder.

e The density is calculated by dividing the mass of the liquid by its volume.[11]

e The procedure can be repeated with additional volumes of the liquid to ensure accuracy and
precision.[10]

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when it enters the liquid.[12] It is a characteristic property that can be used for identification and
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purity assessment.[12]

Using an Abbe Refractometer:

Ensure the prism of the Abbe refractometer is clean and dry.
o Afew drops of Ethyl 6-bromohexanoate are placed on the surface of the prism.
e The prism is closed and the light source is positioned to illuminate the sample.

» While looking through the eyepiece, the adjustment knob is turned until the dividing line
between the light and dark fields is sharp and centered in the crosshairs.

e The refractive index is read from the scale.

o The temperature should be noted as the refractive index is temperature-dependent. A
correction factor can be applied if the measurement is not performed at the standard
temperature of 20°C.[12]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid organic compound.
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Experimental Workflow for Physical Property Determination
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Caption: Generalized workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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